2-methyl-N-{2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}imidazo[1,2-a]pyridine-6-carboxamide

• IUPAC Name: 2-methyl-N-[2-[5-methyl-3-(trifluoromethyl)pyrazol-1-yl]ethyl]imidazo[1,2-a]pyridine-6-carboxamide
• InChI: InChI=1S/C16H16F3N5O/c1-10-8-23-9-12(3-4-14(23)21-10)15(25)20-5-6-24-11(2)7-13(22-24)16(17,18)19/h3-4,7-9H,5-6H2,1-2H3,(H,20,25)
• InChI Key: KPCCOLUZWSGGGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCNC(=O)C2=CN3C=C(N=C3C=C2)C)C(F)(F)F
• Molecular Formula: C16H16F3N5O
• Molecular Weight: 351.33 g/mol

Description

2-methyl-N-{2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}imidazo[1,2-a]pyridine-6-carboxamide is a useful research compound. Its molecular formula is C16H16F3N5O and its molecular weight is 351.33 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 351.13069464 g/mol and the complexity rating of the compound is 489. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Experimental and Theoretical Studies on Functionalization Reactions

Research conducted by İ. Yıldırım, F. Kandemirli, and E. Demir (2005) on the functionalization reactions of 4-Benzoyl-1,5-Diphenyl-1H-Pyrazole-3-Carboxylic Acid and Acid Chloride with 2,3-Diaminopyridine provides insights into the synthesis processes involving pyrazole and imidazo[1,2-a]pyridine derivatives. The study highlights the conversion of 1H-pyrazole-3-carboxylic acid into corresponding carboxamide via reaction with acid chloride and 2,3-diaminopyridine, leading to the formation of 3H-imidazo[4,5-b] pyridine derivative under certain conditions. This research elucidates the mechanisms and potential modifications of imidazo[1,2-a]pyridine compounds, which could be relevant for the scientific exploration of 2-methyl-N-{2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}imidazo[1,2-a]pyridine-6-carboxamide (İ. Yıldırım et al., 2005).

Synthesis of Pyrido and Pyrazolo Derivatives

Another study by N. M. Rateb (2014) on the synthesis of Pyrido[2′,3′: 3,4]pyrazolo[1,5‐a]pyrimidine, Pyrido[2′,3′:3,4]pyrazolo[5,1‐c][1,2,4]triazine, and Pyrazolyl Oxadiazolylthieno[2,3‐b]pyridine Derivatives discusses the reaction of 6-(2-Thienyl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine-3-amine with different compounds to produce various derivatives. This study provides a foundation for the synthesis of complex imidazo[1,2-a]pyridine derivatives and their potential applications in medicinal chemistry and other scientific fields (N. M. Rateb, 2014).

One-Pot Synthesis of Imidazo[1,5-a]pyridines

Research by J. Crawforth and Melissa Paoletti (2009) on a one-pot synthesis of imidazo[1,5-a]pyridines from a carboxylic acid and 2-methylaminopyridines demonstrates a method for introducing various substituents into imidazo[1,2-a]pyridine compounds. This research is significant for understanding the synthesis pathways and potential modifications of compounds similar to this compound (J. Crawforth & Melissa Paoletti, 2009).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many trifluoromethylpyridine derivatives are used in the agrochemical and pharmaceutical industries, and their biological activities are thought to be due to the unique physicochemical properties of the fluorine atom and the pyridine moiety.

Future Directions

Trifluoromethylpyridines and their derivatives have found wide applications in the agrochemical and pharmaceutical industries. It is expected that many novel applications of these compounds will be discovered in the future.